Cas no 2229284-30-2 (4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol
• CAS No: 2229284-30-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5985911
• PubChem ID: 165659779
• Update Time: 2025-10-31

4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol
• 4-[1-(1-aminocyclopropyl)cyclopropyl]benzene-1,3-diol
• 2229284-30-2
• EN300-1765109

• Inchi： 1S/C12H15NO2/c13-12(5-6-12)11(3-4-11)9-2-1-8(14)7-10(9)15/h1-2,7,14-15H,3-6,13H2
• InChI Key： VWKOPVHZPHIXQY-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CC1)C1(CC1)N)O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol

Exploring the Potential of 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol (CAS No. 2229284-30-2) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol (CAS No. 2229284-30-2) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopropyl and aminocyclopropyl functional groups, offers a versatile scaffold for pharmaceutical and material science applications. Researchers are increasingly drawn to its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine.

The structural complexity of 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol makes it a compelling subject for computational chemistry and AI-driven molecular modeling. With the rise of machine learning in drug design, this compound's stereochemistry and hydrogen-bonding capacity are being explored to predict its interactions with biological targets. Such studies are pivotal for addressing common search queries like "how to optimize cyclopropyl-containing compounds" or "role of diols in drug solubility," reflecting the intersection of academic curiosity and industrial demand.

Beyond pharmaceuticals, CAS No. 2229284-30-2 has garnered attention in green chemistry initiatives. Its potential as a bio-based intermediate aligns with global efforts to reduce synthetic reliance on petrochemicals. This resonates with popular searches such as "sustainable alternatives for aromatic diols" and "eco-friendly synthesis of cyclopropane derivatives," highlighting its relevance in environmentally conscious research.

Analytical challenges surrounding this compound, including chromatographic separation and spectroscopic characterization, are frequently discussed in scientific forums. Techniques like HPLC-MS and NMR spectroscopy are critical for quality control, addressing practical questions like "how to purify aminocyclopropyl compounds." These discussions underscore the balance between theoretical potential and practical implementation in laboratory settings.

In material science, the rigid cyclopropyl framework of 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol inspires innovations in polymeric networks and coordination chemistry. Its ability to form metal-organic frameworks (MOFs) is being investigated for applications in gas storage and catalysis, topics frequently searched alongside "advanced organic building blocks." This multidisciplinary appeal positions the compound at the forefront of both academic and industrial research.

As regulatory landscapes evolve, the safety profile of CAS No. 2229284-30-2 remains a key focus. Studies on its biodegradation pathways and ecotoxicological impact address growing public concerns about chemical sustainability, mirroring search trends like "benzen-diol derivatives environmental fate." Such research ensures compliance with stringent guidelines while unlocking the compound's full potential.

The synthesis of 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol continues to be refined, with recent publications highlighting catalytic asymmetric methods and flow chemistry approaches. These advancements respond to industry demands for cost-effective scaling, a topic often queried as "large-scale production of cyclopropane diols." By integrating cutting-edge techniques, researchers are overcoming traditional limitations in heterocyclic compound manufacturing.

In conclusion, 4-1-(1-aminocyclopropyl)cyclopropylbenzene-1,3-diol (CAS No. 2229284-30-2) exemplifies the synergy between structural ingenuity and functional versatility. Its applications span from next-generation therapeutics to smart materials, making it a quintessential subject for contemporary chemical inquiry. As search engines reflect growing interest in "cyclopropyl diol applications 2024" and "emerging aromatic amino compounds," this compound's narrative will undoubtedly evolve alongside scientific and technological progress.